Cas no 804523-68-0 (Phenol, 2-[(E)-[[(1R,2R)-2-(diphenylphosphino)cyclohexyl]imino]methyl]-)

Phenol, 2-[(E)-[[(1R,2R)-2-(diphenylphosphino)cyclohexyl]imino]methyl]- structure
804523-68-0 structure
Product name:Phenol, 2-[(E)-[[(1R,2R)-2-(diphenylphosphino)cyclohexyl]imino]methyl]-
CAS No:804523-68-0
MF:C25H26NOP
MW:387.453807353973
CID:4194479

Phenol, 2-[(E)-[[(1R,2R)-2-(diphenylphosphino)cyclohexyl]imino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[(E)-[[(1R,2R)-2-(diphenylphosphino)cyclohexyl]imino]methyl]-
    • Inchi: 1S/C25H26NOP/c27-24-17-9-7-11-20(24)19-26-23-16-8-10-18-25(23)28(21-12-3-1-4-13-21)22-14-5-2-6-15-22/h1-7,9,11-15,17,19,23,25,27H,8,10,16,18H2/b26-19+/t23-,25-/m1/s1
    • InChI Key: UBBPAFIVAJLJBY-LKMIHPFWSA-N
    • SMILES: C1(O)=CC=CC=C1/C=N/[C@@H]1CCCC[C@H]1P(C1=CC=CC=C1)C1=CC=CC=C1

Experimental Properties

  • Boiling Point: 538.2±45.0 °C(Predicted)
  • pka: 12.25±0.40(Predicted)

Phenol, 2-[(E)-[[(1R,2R)-2-(diphenylphosphino)cyclohexyl]imino]methyl]- Related Literature

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